Cas no 349432-97-9 (N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide)
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide
- N-(4-Sulfamoyl-phenyl)-2-thiophen-2-yl-acetamide
- 3r16
- HMS2848H14
- 349432-97-9
- AJ-292/40797070
- STK001094
- N-(4-Sulfamoylphenyl)-2-thiophen-2-yl-ethanamide
- EN300-16251723
- SMR000518066
- HMS1588L03
- SR-01000476437-1
- Cambridge id 6617099
- Oprea1_090963
- SR-01000476437
- Q27456042
- sulfonamide deriv., 5a
- Oprea1_255870
- Z27682747
- N-[4-(aminosulfonyl)phenyl]-2-(2-thienyl)acetamide
- 5UN
- AKOS000646514
- 5CR9Q3S2Y2
- MLS001212957
- N-[4-(Aminosulfonyl)phenyl]-2-thiopheneacetamide
- BDBM35726
- CCG-19182
- PD181978
- CHEMBL573127
- 2-Thiopheneacetamide, N-[4-(aminosulfonyl)phenyl]-
-
- Inchi: 1S/C12H12N2O3S2/c13-19(16,17)11-5-3-9(4-6-11)14-12(15)8-10-2-1-7-18-10/h1-7H,8H2,(H,14,15)(H2,13,16,17)
- InChI Key: ZQWXOBLMDBJRLY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(CC1=CC=CS1)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 296.02893460g/mol
- Monoisotopic Mass: 296.02893460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 126Ų
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-16251723-0.05g |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 90% | 0.05g |
$2755.0 | 2023-07-10 | |
| Enamine | EBC-06856-1mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 1mg |
$160.0 | 2023-09-22 | ||
| Enamine | EBC-06856-2mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 2mg |
$240.0 | 2023-09-22 | ||
| Enamine | EBC-06856-5mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 5mg |
$480.0 | 2023-09-22 | ||
| Enamine | EBC-06856-10mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 10mg |
$832.0 | 2023-09-22 | ||
| Enamine | EBC-06856-20mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 20mg |
$1088.0 | 2023-09-22 | ||
| Enamine | EBC-06856-25mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 25mg |
$1344.0 | 2023-09-22 | ||
| Enamine | EBC-06856-30mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 30mg |
$1600.0 | 2023-09-22 | ||
| Enamine | EBC-06856-35mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 35mg |
$1856.0 | 2023-09-22 | ||
| Enamine | EBC-06856-40mg |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide |
349432-97-9 | 40mg |
$2112.0 | 2023-09-22 |
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide (CAS No. 349432-97-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide, with the CAS number 349432-97-9, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a thiophene ring and a sulfonamide group, which contribute to its pharmacological properties and make it a valuable candidate for various therapeutic applications.
The molecular structure of N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide consists of a thiophene moiety attached to an acetamide group, which is further substituted with a sulfonamide-functionalized phenyl ring. The thiophene ring, known for its aromaticity and electron-donating properties, plays a crucial role in the compound's stability and reactivity. The sulfonamide group, on the other hand, is a common functional group in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets.
Recent studies have highlighted the potential of N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The sulfonamide moiety is known to interact with cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. By inhibiting COX activity, N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide can effectively reduce inflammatory responses and alleviate pain symptoms.
In addition to its anti-inflammatory effects, N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. The thiophene ring and sulfonamide group are believed to contribute to the compound's ability to target specific cellular mechanisms involved in cancer progression.
The pharmacokinetic properties of N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability, making it suitable for further development as a drug candidate. Additionally, the compound's low toxicity profile has been confirmed through various in vitro and in vivo assays, further supporting its potential for clinical use.
In the context of drug discovery and development, N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide represents an attractive lead compound for the design of novel therapeutics. Its unique structural features provide a foundation for structure-based drug design approaches, allowing researchers to optimize its pharmacological properties through rational modifications. For example, substituting the thiophene ring with other heterocyclic moieties or introducing additional functional groups can enhance the compound's potency and selectivity.
The synthetic accessibility of N-(4-sulfamoylphenyl-2-( In conclusion, N-(4-
349432-97-9 (N-(4-sulfamoylphenyl)-2-(thiophen-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)